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Compound of Interest

Compound Name: 1-Fluoro-2-iodobenzene

Cat. No.: B1346556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 1-Fluoro-2-
iodobenzene (CAS No. 348-52-7), a versatile aromatic compound utilized as a key

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its unique substitution

pattern with both fluorine and iodine atoms makes it a valuable building block in organic

synthesis and material science.[1] This guide is intended to furnish researchers, scientists, and

drug development professionals with detailed safety information, handling procedures, and

toxicological data to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Fluoro-2-iodobenzene is

presented in the table below. This data is essential for understanding its behavior under various

experimental conditions.
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Property Value Source(s)

Molecular Formula C₆H₄FI [1][2][3]

Molecular Weight 222.00 g/mol [1][2][3]

Appearance
Colorless to light yellow,

orange, or green clear liquid
[1][4][5]

Odor Odorless [4][5]

Melting Point -41.5 °C / -42.7 °F [3][4][5]

Boiling Point
188 - 189 °C / 370.4 - 372.2 °F

@ 760 mmHg
[1][4][5]

Density 1.903 - 1.93 g/mL at 25 °C [1][4][5]

Flash Point 71 °C / 159.8 °F [3][4][5]

Refractive Index (n20/D) 1.5880 - 1.5920 @ 20°C [1][6]

Vapor Density 7.66 [4][5]

Solubility No information available [4][5]

Hazard Identification and Classification
1-Fluoro-2-iodobenzene is classified as a hazardous chemical.[4][5] The following table

summarizes its hazard classification according to the Globally Harmonized System (GHS).
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1/2A

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source:[2][3][4][5][7][8]

Signal Word: Danger[2][3][8]

Primary Hazards: Corrosive, Irritant[2]

Toxicological Summary
The toxicological properties of 1-Fluoro-2-iodobenzene have not been fully investigated.[4][5]

However, based on its classification, it is harmful if swallowed and causes skin and serious eye

irritation.[2][4][5] Inhalation of high vapor concentrations may lead to symptoms such as

headache, dizziness, tiredness, nausea, and vomiting.[4][5]
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Toxicological Endpoint Result/Information

Acute Oral Toxicity Category 4 (Harmful if swallowed)

Mutagenic Effects No information available

Reproductive Effects No information available

Developmental Effects No information available

Teratogenicity No information available

Carcinogenicity
Not listed by IARC, NTP, ACGIH, OSHA, or

Mexico

Specific Target Organ Toxicity (Single Exposure) Respiratory system

Specific Target Organ Toxicity (Repeated

Exposure)
None known

Aspiration Hazard No information available

Source:[4][5]

Experimental Protocols
While specific toxicological studies for 1-Fluoro-2-iodobenzene are not readily available in the

public domain, the following sections describe standardized OECD guidelines that would be

used to assess the skin irritation and acute oral toxicity of such a chemical.

Skin Irritation Testing (Based on OECD Guideline 439)
This in vitro method utilizes a reconstructed human epidermis (RhE) model to assess the

potential of a substance to cause skin irritation.[1][4][9]

Principle: The test chemical is applied topically to the RhE tissue. Skin irritation is identified by

its ability to decrease cell viability below a defined threshold (≤ 50%).[5][9] Cell viability is

measured by the enzymatic conversion of the vital dye MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) into a blue formazan salt, which is then quantified

spectrophotometrically after extraction from the tissue.[5]
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Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.

[1]

Test Substance Application: A defined amount of the test substance (e.g., 30 µL for liquids or

25 mg for solids) is applied to the surface of the RhE tissue in triplicate.[5]

Controls: Negative (e.g., ultrapure water) and positive (e.g., 5% SDS) controls are run

concurrently.[5]

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).[5]

Rinsing and Recovery: The test substance is washed off, and the tissues are transferred to

fresh medium for a recovery period (e.g., 42 hours).[5]

Viability Assessment: Tissues are incubated with MTT solution for approximately 3 hours.

The formazan salt is then extracted, and the optical density is measured.

Classification: If the mean tissue viability is reduced to ≤ 50% of the negative control, the

substance is classified as a skin irritant.[4][5][9]

Acute Oral Toxicity – Acute Toxic Class Method (Based
on OECD Guideline 423)
This method is used to estimate the acute oral toxicity of a substance. It involves a stepwise

procedure with the use of a minimal number of animals.

Principle: The method uses a set of defined starting doses (e.g., 5, 50, 300, and 2000 mg/kg

body weight). The outcome of testing at one dose level determines the next step. The objective

is to identify the dose that causes mortality or evident toxicity.

Methodology:

Animal Selection: Healthy, young adult rodents of a single sex (females are generally

preferred) are used.
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Housing and Fasting: Animals are caged individually and fasted prior to dosing.

Dose Administration: The test substance is administered orally by gavage in a single dose.

Stepwise Procedure:

Testing is initiated using a starting dose (selected based on available information) in a

group of three animals.

If mortality occurs, the test is repeated at a lower dose.

If no mortality occurs, the test is repeated at a higher dose.

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, and behavior), and body weight changes for at least 14 days.[2]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Classification: The substance is classified into one of five toxicity categories based on the

observed mortality at the tested dose levels.

Handling, Storage, and Emergency Procedures
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4][5]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[4]

Respiratory Protection: Use only in a well-ventilated area. If needed, use a NIOSH/MSHA

approved respirator.

Handling and Storage
Handling: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,

or smoke when using this product.[4] Avoid breathing dust, fume, gas, mist, vapors, or spray.
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[4] Keep away from open flames, hot surfaces, and sources of ignition.[4][10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][5]

Keep away from heat, sparks, and flame.[3][4] This material is light-sensitive and may

darken in color during storage; protect from direct sunlight.[3][4][5] Store under an inert gas

atmosphere.[7]

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[4][5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[4][5]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor/physician if you feel unwell.[4][5]

Ingestion: Clean mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[3][4][5]

Spill Response Workflow
The following diagram outlines the logical steps for responding to a spill of 1-Fluoro-2-
iodobenzene.
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Spill Occurs

Evacuate non-essential personnel
and ensure adequate ventilation

Wear appropriate PPE:
- Chemical resistant gloves

- Safety goggles
- Respirator (if needed)

Remove all sources of ignition
(flames, sparks, hot surfaces)

Contain the spill using
non-combustible absorbent material

(e.g., sand, earth, vermiculite)

Carefully collect the absorbed material
into a suitable, closed container

for disposal

Clean the affected area thoroughly

Dispose of waste according to
local, regional, and national

hazardous waste regulations

Spill Response Complete

Click to download full resolution via product page

Workflow for handling a 1-Fluoro-2-iodobenzene spill.
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Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4][5] It is imperative to consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[4][5] Dispose of

contents and container to an approved waste disposal plant.[4][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[4] Water mist may be used to cool closed containers.[4]

Specific Hazards: The material is combustible and containers may explode when heated.[4]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO₂), hydrogen

iodide, and hydrogen chloride gas.[4]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

a full face-piece operated in pressure-demand or other positive pressure mode, and full

protective gear.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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